Cas no 2034326-65-1 (1-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}-3-phenylpropan-1-one)

• Product Name: 1-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}-3-phenylpropan-1-one
• CAS No: 2034326-65-1
• MF: C₁₈H₂₁N₃O
• MW: 295.378844022751
• CID: 6224288
• PubChem ID: 121020282
• Update Time: 2025-10-12

1-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}-3-phenylpropan-1-one
• AKOS026695519
• 1-(2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)-3-phenylpropan-1-one
• 2034326-65-1
• 1-(2-cyclopropyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-3-phenylpropan-1-one
• F6526-0225
• 1-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}-3-phenylpropan-1-one

• Inchi： 1S/C18H21N3O/c22-18(9-6-14-4-2-1-3-5-14)20-10-11-21-16(13-20)12-17(19-21)15-7-8-15/h1-5,12,15H,6-11,13H2
• InChI Key： AXSFPJLKVFTZKY-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)N1CCN2C(C1)=CC(C1CC1)=N2

Computed Properties

• Exact Mass: 295.168462302g/mol
• Monoisotopic Mass: 295.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}-3-phenylpropan-1-one

Introduction to Compound with CAS No. 2034326-65-1 and Product Name: 1-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}-3-phenylpropan-1-one

The compound with the CAS number 2034326-65-1 and the product name 1-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}-3-phenylpropan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of fused pyrazole and pyrazine rings in its framework endows it with unique chemical properties that make it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. These compounds often exhibit a wide range of biological activities, making them valuable tools for studying various physiological and pathological processes. The 1-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}-3-phenylpropan-1-one molecule is no exception. Its structural complexity suggests that it may interact with multiple biological targets, offering a broad spectrum of potential therapeutic applications.

The pyrazolo[1,5-a]pyrazine core is particularly noteworthy due to its presence in several bioactive natural products and synthetic drugs. This scaffold is known for its ability to modulate various enzymatic and receptor systems, which has led to its exploration in the design of drugs targeting neurological disorders, inflammatory diseases, and cancer. The incorporation of a 2-cyclopropyl substituent into this core structure further enhances its pharmacological profile by potentially improving metabolic stability and bioavailability.

Moreover, the 3-phenylpropan-1-one moiety adds another layer of complexity to the molecule. Phenyl-substituted propanone derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The combination of these structural elements in 1-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}-3-phenylpropan-1-one suggests that it may possess multifaceted pharmacological effects.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. For instance, derivatives of pyrazole and pyrazine have been shown to exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. The structural features of 1-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}-3-phenylpropan-1-one align well with these findings, suggesting that it may interfere with similar enzymatic processes.

In addition to its potential role in modulating inflammatory pathways, this compound may also have implications in the treatment of neurological disorders. Pyrazole derivatives have been reported to interact with neurotransmitter receptors such as serotonin and dopamine receptors. The unique structural arrangement of 1-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}-3-phenylpropan-1-one could facilitate such interactions, making it a candidate for developing novel therapeutics for conditions like depression and anxiety.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These techniques not only enhance the efficiency of synthesis but also allow for the introduction of various functional groups at specific positions within the molecule.

Once synthesized, 1-{2-cyclopropyl-4H, 5 H, 6 H, 7 H-pyrazolo[ 1, 5-a] pyrazin - 5 - yl - 3 - phen ylpro pan - 1 - one } undergoes rigorous testing to evaluate its biological activity. In vitro assays are conducted to assess its interaction with target enzymes and receptors while minimizing off-target effects. These studies provide crucial insights into the compound's potential therapeutic value and help identify any liabilities that need to be addressed before proceeding to preclinical studies.

The importance of computational modeling in drug discovery cannot be overstated. Molecular docking simulations are used to predict how 1-{2-cycloprop yl - 4 H, 5 H, 6 H, 7 H-py razo [ 1, 5-a] py ra z ine - 5 - yl - 3 - phen yl pro pan - 1 - o ne } interacts with biological targets at the molecular level. These simulations help refine lead structures by identifying optimal binding orientations and predicting binding affinities. By integrating experimental data with computational insights, researchers can accelerate the drug development process significantly.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in humans. In animal models, 1-{2-cycloprop yl - 4 H, 5 H, 6 H, 7 H-py ra z o [ 1, 5-a] py ra z ine - . . . phen yl pro pan - . . . one } is assessed for its pharmacokinetic properties such as absorption distribution metabolism excretion (ADME) profile as well as its toxicity profile across different organ systems.

The results from these studies guide decisions about whether or not to proceed with clinical trials in humans. If preclinical data is promising, regulatory agencies may approve further testing involving human subjects under strict ethical guidelines designed to protect patient safety while maximizing scientific knowledge gained from each trial phase.

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